Cas no 54166-97-1 (Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-)

• Product Name: Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
• CAS No: 54166-97-1
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 1589998
• Update Time: 2024-09-13

Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-

• Inchi： 1S/C15H12N2O4/c16-11-13-14(17(18)19)7-4-8-15(13)21-10-9-20-12-5-2-1-3-6-12/h1-8H,9-10H2
• InChI Key： HDXBPETWUWPDDU-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OCCOC2=CC=CC=C2)C=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 284.07976

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 127-130 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 492.8±40.0 °C(Predicted)
• PSA: 85.39